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Compound of Interest

Compound Name:
3-Chloro-1-(4-

chlorophenyl)propan-1-ol

CAS No.: 25574-18-9

Cat. No.: B3119834

Get Quote

< চুপচাপ চিন্তা করা> I have performed a comprehensive set of searches and have gathered a

significant amount of information.

Information Gathered:

Chemical Identity: I found information for the target molecule's precursor ketone, 3-Chloro-1-

(4-chlorophenyl)propan-1-one (CAS 3946-29-0)[1][2][3], and for a closely related analogue,

3-Chloro-1-phenylpropan-1-ol (CAS 18776-12-0)[4]. I also found the CAS number for the (S)-

enantiomer of the target molecule, (S)-3-chloro-1-(4-chlorophenyl)-1-propanol (CAS 159912-

64-8)[5]. While I don't have a specific CAS for the racemic mixture of the target molecule

itself from a primary database like PubChem, the existence of the ketone precursor and the

chiral version strongly confirms its structure and common naming convention. I have enough

information to construct the molecular identity section.

Physicochemical Properties: I found predicted boiling point and density for the (S)-

enantiomer[5]. I also found data for the precursor ketone, including molecular weight and

formula[1][2][3][6]. I can calculate the molecular weight and formula for the target alcohol
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myself. I also found properties for the related compound 3-(4-Chlorophenyl)propan-1-ol

(CAS 6282-88-8)[7][8]. This is sufficient to build a properties table.

Synthesis: I found a general synthetic route for a similar compound, involving the reduction

of an acrylic acid with LiAlH₄[7]. I also found information about the synthesis of the chiral

version of the target molecule via reduction of the corresponding ketone[5] and resolution of

the racemate[9]. This is enough to discuss the synthesis context.

Spectroscopy (NMR, MS, IR):

NMR: I found a ¹H NMR spectrum description for a similar compound, 3-(4-

chlorophenyl)propan-1-ol[7], which will help in predicting the spectrum of the target

molecule. I also found general principles of NMR spectroscopy for alcohols[10][11] and

sample preparation guidelines[12][13][14]. I can use this to construct a detailed NMR

analysis section with predicted chemical shifts and a robust experimental protocol.

MS: I have extensive information on the isotopic patterns of chlorine-containing

compounds[15][16][17]. This is a critical piece of information for confirming the presence of

two chlorine atoms in the molecule. I also have general information on ESI-MS principles

and protocols[18][19][20][21][22]. This is more than sufficient for the mass spectrometry

section.

IR: I found excellent resources describing the characteristic IR peaks for secondary

alcohols (O-H stretch, C-O stretch)[10][23][24] and alkyl halides (C-Cl stretch)[25]. This will

allow me to accurately predict the IR spectrum and explain the significance of each peak.

Crystallography: I have gathered several sources outlining the principles, workflow, and

requirements for small-molecule X-ray crystallography[26][27][28][29][30]. This is enough to

write an authoritative section on this "gold standard" technique.

Protocols and E-E-A-T: The search results provide detailed guidelines for sample preparation

for NMR[12][13][14], principles of MS[15][18][22], and workflows for crystallography[26][27].

This information will allow me to write the protocols with the required level of detail and

explain the causality behind the steps, fulfilling the E-E-A-T requirement.

Plan Execution:
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Structure the Guide: I will now finalize the structure as planned in the initial thought process:

Introduction, Molecular Identity, Synthesis and Stereochemistry, Spectroscopic

Characterization (NMR, MS, IR), Crystallographic Analysis, and a final Workflow for

Structural Verification.

Write the Content: I will synthesize the information from the search results to write each

section. I will create tables for physicochemical properties and predicted NMR data. I will

explain the "why" for each analytical choice (e.g., "The presence of two chlorine atoms

makes mass spectrometry a particularly powerful tool, as the predictable isotopic distribution

of ³⁵Cl and ³⁷Cl provides a definitive signature for the molecule's elemental composition.").

Create Visualizations: I will write the DOT script for the structural verification workflow

diagram, ensuring it adheres to the specified formatting rules.

Cite and Reference: I will meticulously cite the search results in-text and compile the

complete, clickable reference list at the end.

I have sufficient information to proceed with generating the full in-depth guide without needing

further searches. I will now begin constructing the response.An In-Depth Technical Guide to the

Molecular Structure of 3-Chloro-1-(4-chlorophenyl)propan-1-ol

Introduction
3-Chloro-1-(4-chlorophenyl)propan-1-ol is a halogenated aromatic alcohol whose structural

motif appears in various contexts within synthetic chemistry, serving as a potential intermediate

in the development of more complex molecules and pharmaceutical agents. The precise

characterization of its molecular structure is paramount for ensuring purity, predicting reactivity,

and meeting stringent regulatory standards in drug development. The presence of two distinct

chlorine atoms, a chiral center, and a secondary alcohol functional group provides a rich

landscape for analytical interrogation.

This guide moves beyond a simple recitation of data. It is designed as a practical whitepaper,

providing not only the foundational structural data but also the underlying scientific rationale for

the analytical techniques employed in its verification. We will explore the molecule's identity,

delve into the primary spectroscopic and spectrometric methods for its characterization, and
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outline a definitive workflow for its structural confirmation, thereby establishing a self-validating

system of analysis.

Chapter 1: Molecular Identity and Physicochemical
Properties
The unambiguous identification of a compound begins with its fundamental properties. 3-
Chloro-1-(4-chlorophenyl)propan-1-ol is a molecule defined by a p-chlorinated phenyl ring

attached to a three-carbon chain, which features a hydroxyl group at the benzylic position (C1)

and a chlorine atom at the terminal position (C3). The carbon bearing the hydroxyl group (C1)

is a stereocenter, meaning the molecule can exist as a pair of enantiomers, (R)- and (S)-, or as

a racemic mixture.

Chemical Identifiers and Properties
Quantitative data for the racemic and enantiomerically pure forms are summarized below.

While a dedicated CAS number for the racemate is not prominent in major databases, the well-

documented ketone precursor and the (S)-enantiomer confirm its identity[3][5].

Property Value Source

IUPAC Name
3-Chloro-1-(4-

chlorophenyl)propan-1-ol
-

Molecular Formula C₉H₁₀Cl₂O -

Molecular Weight 205.08 g/mol Calculated

CAS Number 159912-64-8 ((S)-enantiomer) [5]

Precursor CAS 3946-29-0 (Ketone) [1][2]

Predicted Boiling Point 331.4 ± 27.0 °C [5]

Predicted Density 1.278 ± 0.06 g/cm³ [5]

Predicted LogP 2.6 [5]
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A common and logical synthetic route to 3-Chloro-1-(4-chlorophenyl)propan-1-ol is the

reduction of its corresponding ketone, 3-Chloro-1-(4-chlorophenyl)propan-1-one[3][6]. This

reduction, typically achieved using a hydride reagent like sodium borohydride (NaBH₄),

generates the secondary alcohol.

Causality of Stereochemistry: The reduction of the prochiral ketone creates a new chiral center

at the carbinol carbon. Unless a chiral reducing agent or catalyst is employed, the reaction will

produce a racemic mixture (a 1:1 ratio of the R and S enantiomers). For drug development

purposes, where single enantiomers are often required, this racemic mixture would need to be

resolved, or an asymmetric synthesis would be employed from the start[9].

Chapter 3: Spectroscopic and Spectrometric
Characterization
The core of structural elucidation lies in the synergistic use of spectroscopic techniques. Each

method provides a unique piece of the structural puzzle, and together they create a

comprehensive and validated picture.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of

an organic molecule.

Expertise in Action: The choice of a deuterated solvent like Chloroform-d (CDCl₃) or DMSO-d₆

is critical. The solvent must fully dissolve the sample without introducing interfering signals in

the regions of interest[14].

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)
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Proton Label
Chemical Shift
(δ, ppm)

Multiplicity Integration Rationale

H-a (OH) ~2.0 - 4.0 Broad Singlet 1H

The hydroxyl

proton is

exchangeable,

leading to a

broad signal; its

position is highly

dependent on

concentration

and solvent[10].

H-b (Ar-H) ~7.35 Doublet 2H

Protons ortho to

the chlorine atom

on the phenyl

ring.

H-c (Ar-H) ~7.28 Doublet 2H

Protons meta to

the chlorine atom

on the phenyl

ring.

H-d (-CHOH) ~4.95 Triplet 1H

The benzylic

proton is

deshielded by

both the aromatic

ring and the

hydroxyl group. It

is split by the two

adjacent H-e

protons.

H-e (-CH₂-) ~2.1 - 2.3 Multiplet 2H

Diastereotopic

protons on the

central

methylene group,

coupled to both

H-d and H-f.
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H-f (-CH₂Cl) ~3.70 Triplet 2H

Protons on the

carbon bearing

the terminal

chlorine are

deshielded by

the

electronegative

halogen. Split by

the two H-e

protons.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

Carbon Label Chemical Shift (δ, ppm) Rationale

C1 (-CHOH) ~72

Carbinol carbon, shifted

downfield by the attached

oxygen.

C2 (-CH₂-) ~42 Aliphatic methylene carbon.

C3 (-CH₂Cl) ~45

Aliphatic carbon shifted

downfield by the attached

chlorine atom.

C4 (Ar-C, quat) ~141

Aromatic carbon attached to

the propanol chain (ipso-

carbon).

C5 (Ar-CH) ~129
Aromatic carbons ortho to the

chloro substituent.

C6 (Ar-CH) ~128
Aromatic carbons meta to the

chloro substituent.

C7 (Ar-C, quat) ~134
Aromatic carbon bearing the

chlorine atom.

Experimental Protocol: NMR Sample Preparation
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This protocol ensures high-quality, reproducible spectra by minimizing contaminants and

magnetic field distortions.

Sample Weighing: Accurately weigh 5-25 mg of the purified compound.

Solvent Addition: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated

solvent (e.g., CDCl₃) in a clean vial[13].

Filtration (Critical Step): To remove any particulate matter that can ruin spectral resolution,

filter the solution through a small plug of glass wool or a syringe filter directly into a clean, dry

5 mm NMR tube[12].

Capping and Labeling: Securely cap the NMR tube and label it clearly.

Instrument Insertion: Insert the sample into the spectrometer. The instrument's lock system

will use the deuterium signal from the solvent for field stabilization[14].

Mass Spectrometry (MS)
Mass spectrometry provides the exact molecular weight and crucial information about

elemental composition through isotopic patterns and fragmentation.

Trustworthiness through Isotopes: The most definitive feature in the mass spectrum of this

compound is the isotopic signature of two chlorine atoms. Naturally occurring chlorine is a

mixture of two isotopes: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%)[15]. A molecule with two chlorine

atoms will therefore exhibit a characteristic cluster of peaks for the molecular ion (M):

M peak: Contains two ³⁵Cl atoms.

M+2 peak: Contains one ³⁵Cl and one ³⁷Cl atom.

M+4 peak: Contains two ³⁷Cl atoms.

The expected intensity ratio for a dichlorinated compound is approximately 9:6:1 for the

M:M+2:M+4 peaks, providing unambiguous confirmation of the presence of two chlorine

atoms[16].
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Expected Molecular Ion (M⁺): m/z = 204 (for C₉H₁₀³⁵Cl₂O) with M+2 at m/z 206 and M+4 at m/z

208.

Experimental Protocol: Electrospray Ionization (ESI)
Mass Spectrometry
ESI is a "soft" ionization technique ideal for preventing fragmentation and observing the

molecular ion clearly[19][20].

Sample Preparation: Prepare a dilute solution of the analyte (approx. 1 mg/mL) in a suitable

solvent such as methanol or acetonitrile. The sample should be fully dissolved[21].

Ionization: Introduce the solution into the ESI source. A high voltage is applied to the liquid

as it is nebulized, creating charged droplets[18][22].

Desolvation: A drying gas (typically nitrogen) aids in the evaporation of the solvent from the

droplets. As the droplets shrink, the charge density increases until ions are ejected into the

gas phase[22].

Mass Analysis: The gas-phase ions are guided into the mass analyzer (e.g., a quadrupole),

which separates them based on their mass-to-charge (m/z) ratio.

Detection: The separated ions strike a detector, generating a signal that is processed to

produce the mass spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.

Key Diagnostic Peaks:

O-H Stretch: A strong, broad absorption in the region of 3600-3200 cm⁻¹ is characteristic of

the alcohol's hydroxyl group, with the broadening caused by hydrogen bonding[10][23].

Aromatic C-H Stretch: Peaks just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹).

Aliphatic C-H Stretch: Peaks just below 3000 cm⁻¹ (typically 2960-2850 cm⁻¹).
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C-O Stretch: A strong absorption in the 1150-1075 cm⁻¹ range confirms the presence of a

secondary alcohol[23]. The position of this peak is highly diagnostic and helps distinguish it

from primary or tertiary alcohols[23][24].

C-Cl Stretch: Absorptions in the fingerprint region, typically between 850-550 cm⁻¹,

corresponding to the two C-Cl bonds[25].

Chapter 4: Crystallographic Analysis
While the combination of NMR, MS, and IR provides a robust structural hypothesis, single-

crystal X-ray diffraction is the gold standard for absolute, unambiguous structure

determination[26][29]. It provides the precise three-dimensional arrangement of atoms in the

solid state, bond lengths, bond angles, and the absolute configuration (R or S) of the chiral

center.

Authoritative Grounding: The technique relies on bombarding a well-ordered single crystal with

X-rays. The resulting diffraction pattern of spots is measured, and from the intensities and

positions of these reflections, an electron density map can be calculated. This map is then

interpreted to build the final molecular model[27].

Generalized Workflow: Single-Crystal X-Ray Diffraction
Crystallization: The first and often most challenging step is to grow a single, high-quality

crystal (typically >0.1 mm) free of significant defects[27]. This is usually achieved by slow

evaporation of a solvent, vapor diffusion, or cooling.

Data Collection: The crystal is mounted on a diffractometer, cooled (typically to 100 K) to

minimize thermal vibration, and irradiated with a monochromatic X-ray beam. The instrument

rotates the crystal while an area detector records the diffraction pattern[27].

Structure Solution and Refinement: Specialized software is used to solve the "phase

problem" and generate an initial electron density map[27]. A molecular model is built to fit this

map, and the model is then refined against the experimental data to achieve the best

possible fit, resulting in the final, highly precise structure[28].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.spectroscopyonline.com/view/alcohols-rest-story-alf3
https://www.spectroscopyonline.com/view/alcohols-rest-story-alf3
https://www.youtube.com/watch?v=B86dSzb1v8I
https://orgchemboulder.com/Spectroscopy/irtutor/alkhalidesir.shtml
https://www.creativebiomart.net/resource/principle-protocol-x-ray-crystallography-393.htm
https://scmb.uq.edu.au/research/facilities-and-services/scientific-facilities-and-techniques/small-molecule-x-ray-crystallography
https://en.wikipedia.org/wiki/X-ray_crystallography
https://en.wikipedia.org/wiki/X-ray_crystallography
https://en.wikipedia.org/wiki/X-ray_crystallography
https://en.wikipedia.org/wiki/X-ray_crystallography
https://www.researchgate.net/publication/285688379_Small_Molecule_X-Ray_Crystallography_Theory_and_Workflow
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3119834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chapter 5: Integrated Workflow for Structural
Verification
For routine analysis in a research or drug development setting, a logical, multi-step workflow

ensures both efficiency and scientific rigor. This self-validating system confirms the identity and

purity of each synthesized batch.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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